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Quick Guide to Common Preanalytical Errors

The table below summarizes the most frequent pre-analytical issues that can compromise Prothrombin Time

(PT) and International Normalized Ratio (INR) results [1] [2].

Error Type Impact on Sample/Test Key Prevention Method

Clotted Specimen [1] [2] Consumes coagulation factors,
makes testing unreliable [2].

Ensure tube is gently inverted 5-10
times immediately after collection [3].

Incorrect Blood-to-
Anticoagulant Ratio [1] [2]

[3]

Alters calcium chelation,
critically affects results [2] [3].

Fill tube to its stated volume to
achieve a 9:1 blood-to-sodium citrate

ratio [2] [3].

Sample Hemolysis [2] Leads to inaccurate results;

sample often must be rejected
[2].

Avoid traumatic venipuncture; do not

shake the tube [2].

Contamination with IV
Fluids or Heparin [2]

Can introduce interfering
substances (e.g., heparin) [2].

Do not draw from an existing IV line;
use a separate venipuncture [2].
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Frequently Asked Questions (FAQs)

Q1: Why is the blood-to-anticoagulant ratio so critical, and what
happens if the tube is underfilled?

An underfilled tube disrupts the critical 9:1 ratio of blood to 3.2% sodium citrate [3]. This imbalance leads

to an excess of anticoagulant, which chelates too much calcium. When calcium is added back during testing,

the coagulation cascade is not properly activated, resulting in an artificially prolonged PT and an unreliable

INR [2].

Q2: My sample is not clotted, but the results are still unexpected.
What other factors should I check?

Beyond clotting, several other pre-analytical factors can cause spurious results:

Improper Mixing: If the tube is not gently inverted the recommended 5-10 times immediately after

collection, the anticoagulant will not mix thoroughly with the blood, leading to microclots [3].
Transport and Processing Delays: Coagulation testing should be performed on plasma. Delays in

processing or transport can affect sample stability. For off-site testing, plasma should be separated,
frozen, and shipped on dry ice [3].

Interfering Substances: Visibly hemolyzed, icteric (high bilirubin), or lipemic (high lipid) samples can
interfere with the optical detection methods used by many automated analyzers [2].

Q3: How can I visually identify a problematic sample before
running the test?

Always inspect the sample tube before testing:

Clots: Check for any visible fibrin strands or clots.
Inadequate Fill: Ensure the tube is filled to the vacuum mark.

Hemolysis: Look for a pink or red discoloration in the plasma.
Lipemia: Look for a milky appearance in the plasma [2].
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Troubleshooting & Resolution Workflow

When you encounter an unexpected PT/INR result, follow this logical troubleshooting pathway to identify

and correct the pre-analytical error.

Unexpected PT/INR Result

Check Sample Tube:
Clots Visible?

Underfilled/Overfilled?

Check Sample Condition:
Hemolyzed, Icteric, or Lipemic?

 No

REJECT SAMPLE
Collect a new specimen

 Yes
Review Collection Procedure:

Tube inverted 5-10x?
Contaminated from IV line?

 No

 Yes

Verify Transport & Handling:
Delayed processing?

Improper temperature?

 No Error Found

CORRECT PROCEDURE
Train staff on protocol

 Error Found

 Error Found

INVESTIGATE & CORRECT
Analytical or Post-Analytical Issue

 No Error Found

Click to download full resolution via product page
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Detailed Experimental Protocol for Sample Collection

To ensure the integrity of your coagulation tests, follow this standardized protocol for blood collection.

1. Collect Specimen
Use 3.2% Sodium Citrate

(Light Blue Top Tube)

2. Ensure Proper Fill
Fill tube completely to
achieve 9:1 blood ratio

3. Invert Gently
Immediately invert tube

5 to 10 times

4. Transport & Process
Room temperature;

Centrifuge to get plasma

Reliable Sample
Ready for PT/INR Testing

Click to download full resolution via product page

Key Takeaways for Laboratory Practice

The most critical phase for accurate coagulation testing occurs before the sample ever reaches the analyzer. A

disciplined approach is the best defense against errors.

Focus on Prevention: Most pre-analytical errors are preventable with strict adherence to
venipuncture and sample handling procedures [1]. A careful approach by all hospital and laboratory

staff is essential to negate these stressful and costly errors [1].
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Adhere to Stability Limits: Coagulation samples are time-sensitive. Plasma should be tested within

24 hours if stored at room temperature. For longer storage, freeze at -20°C [3].
Prioritize Visual Inspection: Always examine the sample for clots, incorrect fill volume, and visual

interferences like hemolysis before performing the test. This simple step can prevent the release of
incorrect results [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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